Cas no 195054-17-2 (3-(adamantan-1-yl)propane-1-sulfonyl chloride)
195054-17-2 structure
Product Name:3-(adamantan-1-yl)propane-1-sulfonyl chloride
CAS No:195054-17-2
MF:C13H21ClO2S
MW:276.822642087936
CID:3865417
PubChem ID:18779226
Update Time:2025-04-22
3-(adamantan-1-yl)propane-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[3.3.1.13,7]decane-1-propanesulfonyl chloride
- 3-(adamantan-1-yl)propane-1-sulfonyl chloride
- SCHEMBL6966570
- 195054-17-2
- EN300-1990147
-
- Inchi: 1S/C13H21ClO2S/c14-17(15,16)3-1-2-13-7-10-4-11(8-13)6-12(5-10)9-13/h10-12H,1-9H2
- InChI Key: SIJQBTBXIRKNMI-UHFFFAOYSA-N
- SMILES: ClS(CCCC12CC3CC(CC(C3)C1)C2)(=O)=O
Computed Properties
- Exact Mass: 276.0950788Da
- Monoisotopic Mass: 276.0950788Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 42.5Ų
3-(adamantan-1-yl)propane-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1990147-1g |
3-(adamantan-1-yl)propane-1-sulfonyl chloride |
195054-17-2 | 1g |
$1157.0 | 2023-09-16 | ||
| Enamine | EN300-1990147-5g |
3-(adamantan-1-yl)propane-1-sulfonyl chloride |
195054-17-2 | 5g |
$3355.0 | 2023-09-16 | ||
| Enamine | EN300-1990147-10g |
3-(adamantan-1-yl)propane-1-sulfonyl chloride |
195054-17-2 | 10g |
$4974.0 | 2023-09-16 | ||
| Enamine | EN300-1990147-0.05g |
3-(adamantan-1-yl)propane-1-sulfonyl chloride |
195054-17-2 | 0.05g |
$972.0 | 2023-09-16 | ||
| Enamine | EN300-1990147-0.1g |
3-(adamantan-1-yl)propane-1-sulfonyl chloride |
195054-17-2 | 0.1g |
$1019.0 | 2023-09-16 | ||
| Enamine | EN300-1990147-0.25g |
3-(adamantan-1-yl)propane-1-sulfonyl chloride |
195054-17-2 | 0.25g |
$1065.0 | 2023-09-16 | ||
| Enamine | EN300-1990147-0.5g |
3-(adamantan-1-yl)propane-1-sulfonyl chloride |
195054-17-2 | 0.5g |
$1111.0 | 2023-09-16 | ||
| Enamine | EN300-1990147-1.0g |
3-(adamantan-1-yl)propane-1-sulfonyl chloride |
195054-17-2 | 1g |
$1157.0 | 2023-05-26 | ||
| Enamine | EN300-1990147-2.5g |
3-(adamantan-1-yl)propane-1-sulfonyl chloride |
195054-17-2 | 2.5g |
$2268.0 | 2023-09-16 | ||
| Enamine | EN300-1990147-5.0g |
3-(adamantan-1-yl)propane-1-sulfonyl chloride |
195054-17-2 | 5g |
$3355.0 | 2023-05-26 |
3-(adamantan-1-yl)propane-1-sulfonyl chloride Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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